Cas no 118138-56-0 ((S)-Methyl 3-amino-2-methylpropanoate)

• Product Name: (S)-Methyl 3-amino-2-methylpropanoate
• CAS No: 118138-56-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 6267891
• PubChem ID: 23626123
• Update Time: 2025-08-05

(S)-Methyl 3-amino-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-4264824
• methyl (2S)-3-amino-2-methylpropanoate
• AKOS006348192
• SCHEMBL3994151
• (S)-Methyl 3-amino-2-methylpropanoate
• 118138-56-0

• Inchi： 1S/C5H11NO2/c1-4(3-6)5(7)8-2/h4H,3,6H2,1-2H3/t4-/m0/s1
• InChI Key： BXGDNKQFNQZCLG-BYPYZUCNSA-N
• SMILES： O(C)C([C@@H](C)CN)=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on (S)-Methyl 3-amino-2-methylpropanoate

Chemical Profile of (S)-Methyl 3-amino-2-methylpropanoate (CAS No. 118138-56-0)

(S)-Methyl 3-amino-2-methylpropanoate, with the CAS number 118138-56-0, is a chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, also known as (S)-Methyl isobutylamine, is an important intermediate in the synthesis of various pharmacologically active molecules. Its unique stereochemistry and chemical properties make it a valuable building block for the development of novel therapeutic agents.

The stereochemistry of (S)-Methyl 3-amino-2-methylpropanoate is particularly noteworthy, as the (S)-configuration often imparts specific biological activities and interactions with biological targets. In recent years, there has been a growing interest in the use of chiral compounds in drug design due to their enhanced selectivity and efficacy. The (S)-enantiomer of this compound has been studied extensively for its potential applications in the treatment of various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of (S)-Methyl 3-amino-2-methylpropanoate is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of peptidomimetics and other bioactive peptides. These peptidomimetics are designed to mimic the structure and function of natural peptides while avoiding their drawbacks, such as poor stability or immunogenicity. The use of (S)-Methyl 3-amino-2-methylpropanoate as a building block allows for the precise control of stereochemistry, which is crucial for achieving the desired biological activity.

In addition to its applications in peptidomimetic synthesis, (S)-Methyl 3-amino-2-methylpropanoate has also been explored in the development of small molecule drugs. Recent studies have demonstrated its utility in the synthesis of kinase inhibitors, which are used to treat cancers and other inflammatory diseases. The chiral center in this compound plays a critical role in determining the binding affinity and selectivity of these inhibitors towards their target enzymes. This highlights the importance of stereochemistry in drug design and underscores the value of (S)-Methyl 3-amino-2-methylpropanoate as a synthetic intermediate.

The chemical properties of (S)-Methyl 3-amino-2-methylpropanoate make it a versatile compound for various synthetic applications. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to tailor its structure for specific purposes. For example, it can be easily converted into esters, amides, and other derivatives that are useful in drug development. The ability to modify this compound in such a way provides researchers with a high degree of flexibility when designing new therapeutic agents.

Recent advancements in synthetic methodologies have further enhanced the utility of (S)-Methyl 3-amino-2-methylpropanoate. Techniques such as asymmetric hydrogenation and enzymatic resolution have enabled the efficient production of enantiomerically pure forms of this compound. These methods are particularly valuable in pharmaceutical research, where high purity is essential for ensuring the safety and efficacy of drug candidates. The availability of pure enantiomers has facilitated more detailed studies on their biological activities and mechanisms of action.

The biological significance of (S)-configurations has been well-documented across various therapeutic areas. In neuroscience, for example, chiral compounds have been shown to interact selectively with neurotransmitter receptors, leading to improved treatment outcomes for conditions such as depression and epilepsy. The use of (S)-Methyl 3-amino-2-methylpropanoate as a precursor has contributed to the development of novel neuroactive agents that exhibit enhanced selectivity and reduced side effects.

Infectious disease research has also benefited from the application of chiral compounds like (S)-Methyl 3-amino-2-methylpropanoate. Enantiomerically pure drugs have demonstrated improved efficacy against pathogens by targeting specific enzymatic pathways involved in bacterial or viral replication. This underscores the importance of stereochemistry in optimizing drug activity and minimizing resistance development.

The industrial production of (S)-Methyl 3-amino-2-methylpropanoate has seen significant advancements due to its growing demand in pharmaceutical applications. Modern synthetic routes have improved yield and purity, making it more accessible for large-scale drug manufacturing. These improvements have not only reduced costs but also enhanced the overall efficiency of drug development pipelines.

The future prospects for (S)-Methyl 3-amino-2-methylpropanoate are promising, with ongoing research exploring new applications and synthetic strategies. Innovations in biocatalysis and green chemistry are expected to further enhance its production methods while minimizing environmental impact. Additionally, computational modeling techniques are being employed to predict and optimize its reactivity, paving the way for more efficient synthetic routes.

In conclusion, (S)-Methyl 3-amino-2-methylpropanoate (CAS No. 118138-56-0) is a versatile chiral compound with significant potential in pharmaceutical research and drug development. Its unique stereochemistry and chemical properties make it an invaluable intermediate for synthesizing bioactive molecules across various therapeutic areas. With continued advancements in synthetic methodologies and biotechnology, this compound is poised to play an even greater role in shaping the future of medicine.